![molecular formula C21H14ClFN2OS2 B2564338 2-((5-(4-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorophenyl)ethanone CAS No. 496027-99-7](/img/structure/B2564338.png)
2-((5-(4-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorophenyl)ethanone
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Description
2-((5-(4-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl)thio)-1-(4-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C21H14ClFN2OS2 and its molecular weight is 428.92. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Chemosensors
Fluorinated compounds, similar to the one , are often explored for their applications in creating fluorescent chemosensors. These sensors can detect a wide range of analytes with high selectivity and sensitivity, demonstrating the utility of such compounds in environmental monitoring, biological assays, and chemical analysis (P. Roy, 2021).
Environmental Toxicology
Chlorinated compounds, akin to the one mentioned, have been studied for their roles as endocrine disruptors in both humans and wildlife. Their ability to bioaccumulate and exert toxic effects through interaction with nuclear receptors highlights the environmental and health implications of such chemicals, necessitating research into their behavior, effects, and remediation (M. Burgos-Aceves et al., 2021).
Antithrombotic Drug Synthesis
The synthesis of antithrombotic drugs, such as clopidogrel, a thienopyridine class compound, underscores the significance of fluorinated and chlorinated compounds in pharmaceutical development. These compounds exhibit potent antiplatelet activity, illustrating the critical role of chemical synthesis in advancing medical treatments (A. Saeed et al., 2017).
Photovoltaic and Electronic Materials
Research into fluorinated pyrimidines has contributed significantly to the development of materials for photovoltaic applications and electronic devices. These studies encompass methods for incorporating radioactive and stable isotopes to explore metabolism and biodistribution, highlighting the compound's potential in creating novel optoelectronic materials (W. Gmeiner, 2020).
properties
IUPAC Name |
2-[5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]sulfanyl-1-(4-fluorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14ClFN2OS2/c1-12-18(14-2-6-15(22)7-3-14)19-20(24-11-25-21(19)28-12)27-10-17(26)13-4-8-16(23)9-5-13/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVECSVGPCZORLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(S1)N=CN=C2SCC(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14ClFN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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